3-[Cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid

• IUPAC Name: 3-[cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C8H15NO4S/c1-6(8(10)11)5-9(7-3-4-7)14(2,12)13/h6-7H,3-5H2,1-2H3,(H,10,11)
• InChI Key: IFOOXRROKRDOJG-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C1CC1)S(=O)(=O)C)C(=O)O
• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol

Description

3-[Cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid, also known as CMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a non-protein amino acid, which means it does not form part of the protein structure. CMPA has a cyclopropyl ring attached to a methylsulfonyl group, which makes it a unique molecule with interesting properties.

Mechanism of Action

The mechanism of action of 3-[Cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid is not fully understood, but it is believed to act as a GABA receptor agonist. GABA is a neurotransmitter that inhibits the activity of neurons in the brain. By activating GABA receptors, this compound can reduce the activity of neurons and prevent seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective effects, this compound has been shown to reduce inflammation and oxidative stress in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[Cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid in lab experiments is its stability and ease of synthesis. This compound is a relatively stable compound that can be synthesized in high yields. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 3-[Cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid. One area of interest is in the development of novel therapies for neurological disorders. This compound has shown promise as a potential treatment for epilepsy, Alzheimer's disease, and Parkinson's disease, and further research is needed to explore its full potential in these areas. Another area of interest is in the development of new synthetic methods for this compound that can improve its yield and purity. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and body.

Synthesis Methods

The synthesis of 3-[Cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid involves the reaction of cyclopropylmethylamine with 2-methylpropionyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methanesulfonyl chloride to obtain this compound. This method has been optimized to produce high yields of the compound.

Scientific Research Applications

3-[Cyclopropyl(methylsulfonyl)amino]-2-methylpropanoic acid has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is in the treatment of neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have neuroprotective effects and can reduce the severity of seizures in animal models.